Cas no 1807030-93-8 (2-Bromo-4-cyano-6-ethylbenzoic acid)

• Product Name: 2-Bromo-4-cyano-6-ethylbenzoic acid
• CAS No: 1807030-93-8
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 5038626
• Update Time: 2025-07-23

2-Bromo-4-cyano-6-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyano-6-ethylbenzoic acid

• Inchi： 1S/C10H8BrNO2/c1-2-7-3-6(5-12)4-8(11)9(7)10(13)14/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： FIQWICMFQFIESZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(=C1C(=O)O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.7
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-4-cyano-6-ethylbenzoic acid

Introduction to 2-Bromo-4-cyano-6-ethylbenzoic acid (CAS No. 1807030-93-8)

2-Bromo-4-cyano-6-ethylbenzoic acid, identified by its CAS number 1807030-93-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a bromine substituent at the 2-position, a cyano group at the 4-position, and an ethyl group at the 6-position. These structural attributes not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in synthetic chemistry and drug development.

The benzoic acid core structure is well-known for its versatility in medicinal chemistry, serving as a scaffold for numerous bioactive molecules. The introduction of halogen atoms, such as bromine, often enhances the reactivity and binding affinity of a compound towards biological targets. In the case of 2-Bromo-4-cyano-6-ethylbenzoic acid, the bromine atom at the 2-position can participate in various chemical transformations, including cross-coupling reactions, which are pivotal in modern drug synthesis. The cyano group at the 4-position adds another layer of reactivity, enabling further functionalization through nucleophilic addition or reduction processes. The ethyl group at the 6-position provides steric hindrance and influences the overall electronic distribution of the molecule, which can be critical for its interaction with biological receptors.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence biological activity. Studies have shown that benzoic acid derivatives with halogen substituents exhibit promising properties as intermediates in the synthesis of pharmacologically active compounds. Specifically, 2-Bromo-4-cyano-6-ethylbenzoic acid has been investigated for its potential role in developing novel therapeutic agents targeting various diseases. Its unique structural motifs make it a valuable building block for constructing more complex molecules with enhanced biological efficacy.

In the realm of drug discovery, the development of kinase inhibitors has been a major focus due to the critical role kinases play in numerous cellular processes. Benzoic acid derivatives have been reported to inhibit kinases by competing with ATP binding or by modulating downstream signaling pathways. The presence of both bromine and cyano groups in 2-Bromo-4-cyano-6-ethylbenzoic acid suggests that it could be a potent scaffold for designing kinase inhibitors. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain kinases, making it a promising candidate for further investigation.

The ethyl group at the 6-position of 2-Bromo-4-cyano-6-ethylbenzoic acid also contributes to its potential as a pharmacophore. Ethyl groups are commonly found in bioactive molecules due to their ability to influence both hydrophobic interactions and electronic properties. This feature can be exploited to fine-tune the binding affinity and selectivity of drug candidates. Additionally, the cyano group can serve as a site for further derivatization, allowing chemists to explore different chemical spaces and optimize pharmacological properties.

The synthesis of 2-Bromo-4-cyano-6-ethylbenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Traditional synthetic routes often involve bromination followed by cyanation and ethylation steps. However, modern synthetic methodologies have introduced more efficient and sustainable approaches, such as transition-metal-catalyzed cross-coupling reactions, which can streamline the process and reduce waste generation. These advancements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The pharmacological profile of 2-Bromo-4-cyano-6-ethylbenzoic acid has been explored through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. This suggests that it may have therapeutic potential in conditions such as cancer, inflammation, and neurodegenerative diseases. In vivo studies are essential to validate these findings and assess systemic toxicity profiles, which are critical steps before moving into clinical trials.

The growing interest in natural product-inspired drug design has also influenced the investigation of benzoic acid derivatives like 2-Bromo-4-cyano-6-ethylbenzoic acid. By leveraging natural products as inspiration, chemists can identify novel structural motifs that have evolved over millions of years to exhibit high biological activity. This approach has led to several successful drug candidates that mimic natural products or are inspired by their structural features.

The future prospects for 2-Bromo-4-cyano-6-ethylbenzoic acid include its use as a key intermediate in synthesizing novel therapeutics. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in drug development pipelines. Collaborative efforts between academic researchers and industry scientists are essential to translate laboratory findings into clinical applications that benefit patients worldwide.

In conclusion, 2-Bromo-4-cyano-6-ethylbenzoic acid (CAS No. 1807030-93-8) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel bioactive molecules. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to contribute to future breakthroughs in drug discovery and development.